Cas no 2680827-72-7 (6-Acetamido-3-ethoxy-2-fluorobenzoic acid)

• Product Name: 6-Acetamido-3-ethoxy-2-fluorobenzoic acid
• CAS No: 2680827-72-7
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5651352
• PubChem ID: 165917003
• Update Time: 2025-06-08

6-Acetamido-3-ethoxy-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetamido-3-ethoxy-2-fluorobenzoic acid
• 2680827-72-7
• EN300-28277154
• 6-Acetamido-3-ethoxy-2-fluorobenzoic acid

• Inchi： 1S/C11H12FNO4/c1-3-17-8-5-4-7(13-6(2)14)9(10(8)12)11(15)16/h4-5H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： XKAMUCYNNGUFQI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(=O)O)NC(C)=O)OCC

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-Acetamido-3-ethoxy-2-fluorobenzoic acid

Introduction to 6-Acetamido-3-ethoxy-2-fluorobenzoic acid (CAS No. 2680827-72-7)

6-Acetamido-3-ethoxy-2-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680827-72-7, is a fluorinated benzoic acid derivative featuring both an acetamido and an ethoxy substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of a fluorine atom, a well-known pharmacophore in medicinal chemistry, enhances the compound's metabolic stability and binding affinity to biological targets.

The structural motif of 6-Acetamido-3-ethoxy-2-fluorobenzoic acid positions it as a valuable scaffold for drug discovery efforts. The benzoic acid core is a common structural element found in numerous therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial compounds. The introduction of fluorine at the 2-position and the ethoxy group at the 3-position, along with the acetamido functionality at the 6-position, introduces unique electronic and steric properties that can modulate biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such derivatives with high precision. Studies suggest that the fluorine atom in 6-Acetamido-3-ethoxy-2-fluorobenzoic acid may enhance interactions with enzymes or receptors by increasing lipophilicity and reducing metabolic degradation. Furthermore, the acetamido group can serve as a hydrogen bond acceptor, improving binding affinity to target proteins.

In the realm of medicinal chemistry, derivatives of benzoic acid are extensively studied for their potential therapeutic applications. The ethoxy group in 6-Acetamido-3-ethoxy-2-fluorobenzoic acid has been shown to influence solubility and bioavailability, making it an attractive modification for drug development. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent research has highlighted the importance of fluorinated aromatic compounds in oncology research. Fluorine-containing benzoic acids have been explored as inhibitors of various kinases and enzymes involved in cancer progression. For instance, studies on related compounds have demonstrated their ability to disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. Given these findings, 6-Acetamido-3-ethoxy-2-fluorobenzoic acid may serve as a lead compound for developing novel anticancer agents.

The synthesis of 6-Acetamido-3-ethoxy-2-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

Pharmacokinetic studies are crucial for evaluating the potential therapeutic value of 6-Acetamido-3-ethoxy-2-fluorobenzoic acid. These studies aim to determine its absorption, distribution, metabolism, excretion (ADME) properties, which are essential for optimizing drug delivery systems. Preliminary data indicate that this compound exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration or topical application depending on further modifications.

The impact of fluorine substitution on pharmacological activity has been well-documented in literature. Fluorinated benzoic acids often exhibit enhanced binding affinity due to changes in electronic distribution and steric hindrance around the active site. This property makes them particularly useful in designing drugs with improved selectivity and reduced side effects. For example, fluoroquinolones, a class of antibiotics containing fluorine atoms, are known for their broad-spectrum activity and low toxicity profiles.

In conclusion,6-Acetamido-3-ethoxy-2-fluorobenzoic acid (CAS No. 2680827-72-7) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features offer potential advantages in terms of metabolic stability, solubility, and biological activity. Continued research into its pharmacological properties will likely uncover new therapeutic applications across various disease areas.